Cas no 55291-03-7 (N',N'''-(piperazine-1,4-diyldipropane-3,1-diyl)bis[1-(3-chlorophenyl)urea])

• Product Name: N',N'''-(piperazine-1,4-diyldipropane-3,1-diyl)bis[1-(3-chlorophenyl)urea]
• CAS No: 55291-03-7
• MF: C₂₄H₃₂Cl₂N₆O₂
• MW: 507.455883026123
• CID: 1593073
• PubChem ID: 3043232
• Update Time: 2025-04-21

N',N'''-(piperazine-1,4-diyldipropane-3,1-diyl)bis[1-(3-chlorophenyl)urea] Chemical and Physical Properties

Names and Identifiers

• N',N'''-(piperazine-1,4-diyldipropane-3,1-diyl)bis[1-(3-chlorophenyl)urea]
• 1-(3-chlorophenyl)-3-[3-[4-[3-[(3-chlorophenyl)carbamoylamino]propyl]piperazin-1-yl]propyl]urea
• AKOS024382802
• 55291-03-7
• DTXSID90203801
• Urea, N,N''-(1,4-piperazinediyldi-3,1-propanediyl)bis(N'-(3-chlorophenyl)-
• BRN 0866989
• N,N''-(1,4-Piperazinediyldi-3,1-propanediyl)bis(N'-(3-chlorophenyl)urea)

• Inchi： 1S/C24H32Cl2N6O2/c25-19-5-1-7-21(17-19)29-23(33)27-9-3-11-31-13-15-32(16-14-31)12-4-10-28-24(34)30-22-8-2-6-20(26)18-22/h1-2,5-8,17-18H,3-4,9-16H2,(H2,27,29,33)(H2,28,30,34)
• InChI Key： FPIYTWDGZYLDDY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(NCCCN1CCN(CCCNC(NC2C=CC=C(C=2)Cl)=O)CC1)=O

Computed Properties

• Exact Mass: 506.19676
• Monoisotopic Mass: 506.1963797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• PSA: 88.74